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Compound of Interest

Compound Name: Moxifloxacin N-Sulfate Disodium Salt

Cat. No.: B1163624

Get Quote

Executive Summary
Moxifloxacin N-sulfate (Metabolite M1) is the primary Phase II sulfoconjugate metabolite of the fluoroquinolone antibiotic Moxifloxacin. In pharmaceut

development and bioanalysis, the disodium salt form of this compound is frequently utilized as a critical reference standard for impurity profiling, stabi

pharmacokinetic (PK) elucidation.

This guide addresses the specific nomenclature challenges, physicochemical characterization, and validation protocols required to utilize this standar

scientific integrity.

Part 1: Identity and Technical Specifications
The CAS Number Distinction
A critical point of confusion in procurement and regulatory filing is the CAS registry number. The Chemical Abstracts Service (CAS) indexes the free a

metabolite, while the disodium salt is often commercially labeled under the same CAS or lacks a unique identifier.

Parameter Specification

Target Compound Moxifloxacin N-sulfate Disodium Salt

CAS Number (Free Acid) 234080-64-9

CAS Number (Disodium Salt) Not formally indexed; typically referenced via Free Acid CAS

Synonyms

Metabolite M1; Moxifloxacin Sulfoconjugate; 1-Cyclopropyl-6-fluoro-1,4-dihydro

methoxy-7-[(4aS,7aS)-octahydro-1-sulfo-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-

quinolinecarboxylic Acid Disodium Salt

Molecular Formula (Salt)

Molecular Weight (Salt) ~525.46 g/mol

Molecular Weight (Free Acid) 481.45 g/mol

Structural Logic
Moxifloxacin is a zwitterionic fluoroquinolone. The "N-sulfate" designation refers to the sulfation of the secondary amine located on the diazabicyclono

(position C7).

Acidic Sites: The C3 carboxylic acid and the newly formed N-sulfamic acid group.
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Salt Formation: Both acidic protons are exchanged for sodium ions, resulting in the disodium salt. This significantly alters solubility and hygroscopic

to the parent drug.

Part 2: Metabolic Pathway & Mechanistic Context
Understanding the biological origin of this standard is essential for its application in ADME (Absorption, Distribution, Metabolism, Excretion) studies. M

unique among fluoroquinolones as it undergoes minimal oxidative metabolism (Cytochrome P450) but extensive Phase II conjugation.

Pathway Visualization
The following diagram illustrates the Phase II metabolic divergence of Moxifloxacin.
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Figure 1: Phase II metabolic pathway of Moxifloxacin showing the divergence into Sulfation (M1) and Glucuronidation (M2).

Part 3: Characterization & Validation Protocol
When using Moxifloxacin N-sulfate Disodium as a reference standard, you cannot rely solely on the label. The sulfamic acid bond (

) is susceptible to hydrolysis under acidic conditions, potentially reverting to the parent Moxifloxacin. A self-validating protocol is required.

Structural Elucidation (Self-Validation)
To confirm the integrity of the standard before use in critical assays:

1H-NMR Spectroscopy:

Diagnostic Signal: Focus on the protons adjacent to the secondary amine in the diazabicyclononane ring. Sulfation is an electron-withdrawing mo

Expectation: A significant downfield shift (deshielding) of the

-protons relative to the parent Moxifloxacin spectrum.

Mass Spectrometry (LC-MS/MS):

Parent Ion: Look for

in negative mode (often more sensitive for sulfates) or

in positive mode.

Fragmentation: The hallmark of N-sulfates is the neutral loss of

(80 Da).

Criterion: The MS2 spectrum must show a dominant product ion corresponding to the protonated parent Moxifloxacin (

).

Purity & Potency Assessment
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The "Disodium" nature implies the presence of counter-ions and potential water of hydration (hygroscopicity).

Protocol for Potency Calculation:

graphic Purity

×

(

1

−

%

Water

+

%

Residual Solvents

+

%

Inorganic

100

)

\text{Potency (as is)}graphic Purity} \times (1 - \frac{% \text{Water} + % \text{Residual Solvents} + % \text{

Salt Correction Factor (SCF): To report results in terms of the free acid or parent drug equivalent:

Note: If the standard is a hydrate, the denominator must include the mass of the water molecules.

Analytical Workflow Diagram
The following workflow outlines the decision matrix for qualifying the reference standard.
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Figure 2: Analytical decision matrix for validating the integrity of the N-sulfate reference standard.
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Part 4: Handling and Storage
The N-sulfate moiety is chemically distinct from the parent quinolone.

pH Sensitivity: Avoid dissolving the standard in highly acidic diluents (e.g., 0.1% Formic Acid) for extended periods during stock preparation, as this

hydrolysis of the sulfamate bond back to Moxifloxacin. Use neutral buffers or Ammonium Acetate for LC mobile phases.

Hygroscopicity: The disodium salt is likely hygroscopic. Equilibrate the vial to room temperature before opening and weigh rapidly or use a humidity

chamber.

Storage: Store at -20°C. Desiccate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering

scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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